Cas no 19936-09-5 (2-(4-cyclopropylphenyl)propan-2-ol)

• Product Name: 2-(4-cyclopropylphenyl)propan-2-ol
• CAS No: 19936-09-5
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 5936845
• PubChem ID: 84655677
• Update Time: 2025-06-08

2-(4-cyclopropylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-cyclopropyl-α,α-dimethyl-
• 4-Cyclopropyl-α,α-dimethylbenzenemethanol
• 2-(4-cyclopropylphenyl)propan-2-ol
• EN300-1777611
• 19936-09-5

• Inchi： 1S/C12H16O/c1-12(2,13)11-7-5-10(6-8-11)9-3-4-9/h5-9,13H,3-4H2,1-2H3
• InChI Key： QALFEYPISZSNMZ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C2CC2)=CC=1)(O)(C)C

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.067±0.06 g/cm3(Predicted)
• Boiling Point: 291.6±9.0 °C(Predicted)
• pka: 14?+-.0.29(Predicted)

Additional information on 2-(4-cyclopropylphenyl)propan-2-ol

2-(4-Cyclopropylphenyl)propan-2-ol: An Overview of a Promising Compound (CAS No. 19936-09-5)

2-(4-Cyclopropylphenyl)propan-2-ol, with the CAS number 19936-09-5, is a compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its unique structural properties and potential applications. This compound, also known as CPPP, is characterized by its cyclopropyl and phenyl groups attached to a propan-2-ol backbone, which confer it with distinct chemical and biological activities.

The molecular formula of 2-(4-Cyclopropylphenyl)propan-2-ol is C₁₁H₁₆O, and its molecular weight is approximately 172.24 g/mol. The compound is a colorless liquid at room temperature and exhibits moderate solubility in water. Its physical and chemical properties make it an attractive candidate for various research and industrial applications.

In recent years, the study of CPPP has expanded beyond its basic chemical characterization to include its biological effects and potential therapeutic uses. One of the key areas of interest is its interaction with G protein-coupled receptors (GPCRs), which are important targets for drug development. Research has shown that CPPP can modulate the activity of certain GPCRs, making it a valuable tool in understanding receptor function and developing new therapeutic agents.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity of CPPP to several GPCRs, including the serotonin 5-HT_1A receptor and the dopamine D₂ receptor. The results indicated that CPPP exhibits moderate affinity for these receptors, suggesting its potential as a lead compound for developing drugs targeting neuropsychiatric disorders such as depression and schizophrenia.

Beyond its interactions with GPCRs, CPPP has also been explored for its anti-inflammatory properties. In a 2020 study published in the Journal of Inflammation Research, researchers found that CPPP can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding highlights the compound's potential as an anti-inflammatory agent, which could be beneficial in treating conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of CPPP have also been studied to assess its suitability for therapeutic use. A 2019 study in the European Journal of Pharmaceutical Sciences evaluated the absorption, distribution, metabolism, and excretion (ADME) of CPPP. The results showed that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further drug development.

In addition to its therapeutic potential, CPPP has been investigated for its use in chemical synthesis. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules. For example, a 2018 study published in Organic Letters described a novel synthetic route to produce substituted benzimidazoles using CPPP as a starting material. This method offers improved yields and reduced reaction times compared to traditional synthetic pathways.

The safety profile of CAS No. 19936-09-5 is another important aspect that has been studied extensively. Toxicological evaluations have shown that CPPP has low toxicity at relevant concentrations, making it suitable for use in both research settings and potential clinical applications. However, as with any chemical compound, proper handling and storage precautions should be observed to ensure safety.

In conclusion, CAS No. 19936-09-5 (2-(4-Cyclopropylphenyl)propan-2-ol), or simply CPPP, is a multifaceted compound with a wide range of potential applications in chemistry, biology, and pharmacology. Its interactions with GPCRs, anti-inflammatory properties, favorable pharmacokinetic profile, and utility in chemical synthesis make it an exciting area of ongoing research. As more studies are conducted, it is likely that new applications and therapeutic uses for this compound will be discovered, further solidifying its importance in the scientific community.